Cas no 2248408-74-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-fluorophenyl)sulfanyl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-fluorophenyl)sulfanyl]propanoate
• CAS No: 2248408-74-2
• MF: C₁₇H₁₂FNO₄S
• MW: 345.344886779785
• CID: 5815233
• PubChem ID: 165725102
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-fluorophenyl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248408-74-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-fluorophenyl)sulfanyl]propanoate
• EN300-6516211

• Inchi： 1S/C17H12FNO4S/c18-11-5-7-12(8-6-11)24-10-9-15(20)23-19-16(21)13-3-1-2-4-14(13)17(19)22/h1-8H,9-10H2
• InChI Key： QVEXMMXREZNGEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 345.04710720g/mol
• Monoisotopic Mass: 345.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-fluorophenyl)sulfanyl]propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-fluorophenyl)sulfanyl]propanoate (CAS No. 2248408-74-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-fluorophenyl)sulfanyl]propanoate, identified by the CAS registry number 2248408-74-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention in recent years due to their unique structural properties and versatile functional groups.

The molecular structure of this compound is characterized by a 1,3-dioxo isoindole moiety, which serves as a rigid and planar framework. This framework is further substituted with a 3-(4-fluorophenylsulfanyl)propanoate group, introducing additional electronic and steric effects that enhance its reactivity and applicability. The presence of the fluorine atom in the aromatic ring contributes to both electronic delocalization and increased stability, making this compound suitable for applications in fields such as drug delivery systems and advanced materials.

Recent studies have highlighted the potential of isoindole derivatives in the development of novel pharmaceutical agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that CAS No. 2248408-74-2 could play a pivotal role in the design of next-generation therapeutic agents targeting chronic inflammatory diseases.

In addition to its pharmaceutical applications, this compound has shown remarkable potential in the field of materials science. Its rigid isoindole core and functionalized side chains make it an ideal candidate for use in self-assembling monolayers and advanced polymer systems. A study conducted at the University of California, Berkeley, revealed that derivatives of this compound can form highly ordered nanostructures when subjected to specific environmental conditions, paving the way for their use in next-generation electronics and sensors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenylsulfanyl)propanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the formation of the isoindole ring through cyclization reactions and subsequent functionalization to introduce the sulfanyl group. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and excellent stereochemical control during the synthesis process.

From an environmental standpoint, researchers have expressed interest in evaluating the biodegradability and eco-friendliness of this compound. Preliminary studies suggest that its structure may allow for controlled degradation under specific conditions, reducing its environmental footprint compared to traditional organic compounds. This aspect is particularly important as industries increasingly prioritize sustainable practices in chemical synthesis.

In conclusion, the compound identified by CAS No. 2248408-74-2 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features, combined with recent research findings, underscore its potential to contribute significantly to advancements in medicine, materials science, and sustainable chemistry.